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Compound of Interest

Compound Name: (2-Chloropyridin-3-yl)acetonitrile

Cat. No.: B174756

This technical guide provides a comprehensive overview of the material safety data for (2-
Chloropyridin-3-yl)acetonitrile (CAS No. 101012-32-2), intended for researchers, scientists,
and professionals in drug development. The information is compiled from available safety data
sheets of the compound and structurally related chemicals.

Chemical and Physical Properties

(2-Chloropyridin-3-yl)acetonitrile is an intermediate used in chemical synthesis.[1] The
following table summarizes its key physical and chemical properties.
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Property Value Source
CAS Number 101012-32-2 [1][2]
Molecular Formula C7HsCIN2 [1][2]
Molecular Weight 152.58 g/mol [11[2]
Boiling Point 294.1°C at 760 mmHg [3]
Flash Point 131.7°C [3]
Density 1.262 g/cm3 [3]
Refractive Index 1.553 [3]
Purity Typically 297% or 98% [1][2]

Inert atmosphere, 2-8°C or
Storage [2][4]
room temperature

Hazard Identification and Toxicological Data

While a complete toxicological profile for (2-Chloropyridin-3-yl)acetonitrile is not readily
available, data from structurally similar compounds, such as acetonitrile and other
chloropyridine derivatives, suggest that it should be handled with caution. Acetonitrile, a related
compound, is known to be toxic and can be fatal if swallowed, inhaled, or in contact with skin.
[5] It can be metabolized to cyanide in the body, leading to symptoms of cyanide poisoning
which may be delayed.[5]

Note: The following toxicological data is for related compounds and should be used as a
reference for assessing the potential hazards of (2-Chloropyridin-3-yl)acetonitrile.
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Hazard Data for Related Compounds

Acetonitrile: Harmful if swallowed, in contact

Acute Toxicity ] ] o
with skin, or if inhaled.
Skin Irritation Acetonitrile can cause skin irritation.[5]
Eye Irritation Acetonitrile can cause serious eye irritation.
For Acetonitrile: Headache, dizziness, nausea,
Signs and Symptoms of Exposure weakness, chest tightness, and in severe cases,

convulsions and loss of consciousness.[5][6]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited for related compounds are not
available in the provided safety data sheets.

Safe Handling and Emergency Procedures

Given the potential hazards, stringent safety protocols should be followed when handling (2-
Chloropyridin-3-yl)acetonitrile.

Personal Protective Equipment (PPE) and Handling

e Ventilation: Handle in a well-ventilated area, preferably under a chemical fume hood.[7]

Eye Protection: Wear tightly fitting safety goggles.[7]

Skin Protection: Wear protective gloves and a lab coat.[7]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[7]

Hygiene: Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

o Keep away from heat, sparks, and open flames.
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Spills and Leaks

o Evacuate the area and ensure adequate ventilation.[7]
» Remove all sources of ignition.[7]
» Contain the spill using an inert absorbent material.[6]

e Collect and place in a suitable container for disposal.[7]

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention.[6][7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Signaling Pathways and Experimental Workflows

Information on signaling pathways involving (2-Chloropyridin-3-yl)acetonitrile is not available
in the context of material safety data. The following diagram illustrates a general workflow for
the safe handling of this chemical.
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Safe Handling Workflow for (2-Chloropyridin-3-yl)acetonitrile
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Caption: General workflow for the safe handling of (2-Chloropyridin-3-yl)acetonitrile.
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Disposal Considerations

Dispose of (2-Chloropyridin-3-yl)acetonitrile and its containers in accordance with local,
regional, and national regulations. Do not allow the chemical to enter drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b174756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

